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Compound of Interest

Compound Name: 2-Chloro-6-fluoroquinoxaline

CAS No.: 55687-33-7

Cat. No.: B1590143

Get Quote

Technical Monograph: 2-Chloro-6-
fluoroquinoxaline
CAS: 55687-33-7 | Molecular Formula: C₈H₄ClFN₂ | Molecular Weight: 182.58 g/mol [1][2][3][4]

Executive Summary
2-Chloro-6-fluoroquinoxaline is a halogenated heterocyclic scaffold widely utilized as a

pharmacophore in the development of kinase inhibitors, antibacterial agents, and antifungal

drugs.[2][3] Its reactivity is defined by the electrophilic C-2 position (susceptible to nucleophilic

aromatic substitution, SₙAr) and the C-6 fluorine substituent, which modulates lipophilicity and

metabolic stability.[2]

Physically, the compound exists as a crystalline solid. While high-purity (>98%) samples

appear as a white to off-white powder, technical grade batches often exhibit a light yellow to

beige coloration due to trace regioisomeric impurities (2-chloro-7-fluoroquinoxaline) or oxidative

degradation products.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1590143#bc-rfq
https://www.pharmaffiliates.com/en/55687-33-7-2-chloro-6-fluoroquinoxaline-pa2705076.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluoroquinoline
https://m.chemicalbook.com/Price/55687-33-7.htm
http://accelachem.com/cn/productview_goodsid_519227_goodscode_SY112588.html
https://www.benchchem.com/product/b1590143/docs?utm_src=pdf-body#physical-state-and-appearance-of-2-chloro-6-fluoroquinoxaline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluoroquinoline
https://m.chemicalbook.com/Price/55687-33-7.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluoroquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluoroquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Profile
The following data represents the core physical specifications for 2-Chloro-6-
fluoroquinoxaline. Researchers should note that the melting point is a critical purity indicator;

depression of this value often signals the presence of the 7-fluoro regioisomer.[2]

Property Specification Contextual Note

Physical State Solid
Crystalline powder or needles.

[2]

Appearance (High Purity) White to Off-White
Indicates >98% purity

(HPLC/NMR).[2]

Appearance (Tech Grade) Light Yellow / Beige
Presence of N-oxides or 7-

fluoro isomer.[2]

Melting Point 129 – 132 °C
Sharp range indicates isomeric

purity.[2]

Boiling Point ~257 °C (Predicted)

Decomposes at high

temperatures; vacuum

distillation recommended.[2]

Solubility (Water) Insoluble
Hydrophobic scaffold (LogP

~2.0).[2]

Solubility (Organics) Soluble
DCM, Ethyl Acetate, DMSO,

Methanol.

Storage 2–8 °C, Inert Gas
Hygroscopic; store under

Nitrogen/Argon.[3]

Synthesis & Impurity Logic (Technical Deep Dive)
The Regioisomer Challenge
The primary challenge in isolating pure 2-chloro-6-fluoroquinoxaline lies in its synthesis.[2]

The standard route involves the condensation of 4-fluoro-1,2-diaminobenzene with a glyoxalate

derivative.[2] Because the diamine is unsymmetrical, this condensation yields a mixture of two

tautomeric quinoxalinones:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1590143/docs?utm_src=pdf-body#physical-state-and-appearance-of-2-chloro-6-fluoroquinoxaline
https://www.benchchem.com/product/b1590143/docs?utm_src=pdf-body#physical-state-and-appearance-of-2-chloro-6-fluoroquinoxaline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluoroquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluoroquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluoroquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluoroquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluoroquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluoroquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluoroquinoline
https://m.chemicalbook.com/Price/55687-33-7.htm
https://www.benchchem.com/product/b1590143/docs?utm_src=pdf-body#physical-state-and-appearance-of-2-chloro-6-fluoroquinoxaline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluoroquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-fluoroquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6-fluoroquinoxalin-2(1H)-one (Precursor to Target)

7-fluoroquinoxalin-2(1H)-one (Precursor to Impurity)[2]

Subsequent chlorination with phosphoryl chloride (POCl₃) converts these intermediates into the

corresponding chloro-quinoxalines.[2] Without rigorous purification, the final product is a

mixture of the 6-fluoro (Target) and 7-fluoro (Impurity) isomers.[2]

Mechanistic Workflow
The following diagram illustrates the synthetic pathway and the divergence point for impurities.

4-Fluoro-1,2-diaminobenzene
Mixture of Isomers:

6-Fluoroquinoxalin-2-one
+

7-Fluoroquinoxalin-2-one

Condensation

+ Ethyl Glyoxalate

Chlorination
(POCl3, Reflux)

Crude Product
(Yellow Solid)

Purification
(SFC or Column Chrom.)

TARGET:
2-Chloro-6-fluoroquinoxaline

(White Solid)Major Isomer

IMPURITY:
2-Chloro-7-fluoroquinoxaline

Minor Isomer

Click to download full resolution via product page

Figure 1: Synthetic workflow highlighting the origin of the regioisomeric impurity. Separation at

the purification stage is critical for achieving the white crystalline appearance.

Characterization & Identification
To validate the physical appearance and ensure the compound is the correct isomer, ¹H NMR

and ¹⁹F NMR are the gold standards. The coupling constants (ngcontent-ng-c3230145110=""

_nghost-ng-c1768664871="" class="inline ng-star-inserted">

values) of the aromatic protons differ significantly between the 6-fluoro and 7-fluoro isomers
due to the position of the nitrogen atoms relative to the fluorine.[2]

Distinguishing Protocol
¹H NMR (DMSO-d₆):

6-Fluoro Isomer: Look for a specific splitting pattern where the proton at C-5 (adjacent to F

and N) exhibits a distinct doublet of doublets (dd) with a large ngcontent-ng-
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c3230145110="" _nghost-ng-c1768664871="" class="inline ng-star-inserted">

coupling (~9-10 Hz).[2]

7-Fluoro Isomer: The proton at C-8 will show a different chemical shift and coupling

environment due to the proximity to the C-1 nitrogen.[2]

Melting Point Check:

Pure 6-fluoro isomer: 129–132 °C.[2][3]

Mixture (Eutectic): Significantly lower (often <100 °C) and broader range.[2]

Characterization Workflow
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Figure 2: Decision tree for validating the physical state and identity of the compound.

Handling & Safety Protocols
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Signal Word:WARNING Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin

irritation), H319 (Causes serious eye irritation).[3][5]

Experimental Precautions
Moisture Sensitivity: The C-Cl bond at position 2 is susceptible to hydrolysis, converting the

solid back to the quinoxalinone (tautomer).[2] Always handle in a fume hood with low

humidity or under inert atmosphere.[2]

Solvent Choice: For recrystallization to improve appearance (Yellow

White), use Ethanol or a DCM/Hexane mixture. Avoid water, which promotes hydrolysis.

Storage: Store in amber vials at 2–8 °C. Exposure to light and air can darken the solid over

time, indicating degradation.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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